Superior Fluorescence vs. ICG Antibody Conjugates
In a direct head-to-head comparison using a near-infrared fluorescence detector, the Cy754–rituximab (Cy754–Rit) immunoconjugate—wherein Cy754 is the polymethine cyanine core structurally related to IR 754 Carboxylic Acid—produced a measured fluorescence intensity of 3.08 × 10¹⁰ arbitrary units, compared to only 6.56 × 10⁸ for the analogous ICG–rituximab (ICG–Rit) conjugate prepared and imaged under the same conditions [1]. The Cy754 labeling rate on the antibody reached 100%, demonstrating efficient and complete conjugation via the carboxylic acid moiety [1].
| Evidence Dimension | Fluorescence intensity of antibody–dye conjugate (arbitrary units) |
|---|---|
| Target Compound Data | Cy754–Rit: 3.08 × 10¹⁰ a.u. |
| Comparator Or Baseline | ICG–Rit: 6.56 × 10⁸ a.u. |
| Quantified Difference | ≈ 47-fold higher for Cy754–Rit |
| Conditions | Near-infrared fluorescence detector; Cy754 and ICG each directly conjugated to rituximab; Cy754 labeling rate = 100% |
Why This Matters
This ~47-fold brightness advantage directly translates to higher target-to-background ratios and the ability to detect smaller tumor deposits or sentinel lymph nodes at lower probe doses, reducing potential toxicity and cost per imaging procedure.
- [1] Cong, B.; Liu, Z.; Sun, X.; Cao, X.; Qiu, P.; Wang, C.; Zhang, Z.; Tian, C.; Wu, S.; Wang, Y. The validation study of a new fluorescence-target tracer for sentinel lymph node biopsy. China Oncology 2020, 30 (3), 179–185. View Source
